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Compound of Interest

Compound Name: Oxasulfuron

Cat. No.: B117337 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the formulation of Oxasulfuron
for agricultural use. This document includes detailed methodologies for the preparation of

Water-Dispersible Granule (WG) formulations, protocols for efficacy and stability testing, and

methods for residue analysis. The information is intended to guide researchers and

professionals in the development and evaluation of Oxasulfuron formulations.

Introduction to Oxasulfuron
Oxasulfuron is a selective, post-emergence herbicide belonging to the sulfonylurea chemical

class.[1] It is effective against a variety of broadleaf weeds and grasses in crops such as

soybeans and corn.[2] Its primary mode of action is the inhibition of the acetolactate synthase

(ALS) enzyme, which is crucial for the biosynthesis of branched-chain amino acids in plants.[2]

Chemical and Physical Properties
A summary of the key chemical and physical properties of Oxasulfuron is presented in Table

1.
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Property Value Reference

IUPAC Name

oxetan-3-yl 2-[(4,6-

dimethylpyrimidin-2-

yl)carbamoylsulfamoyl]benzoat

e

[1]

CAS Number 144651-06-9 [1]

Molecular Formula C₁₇H₁₈N₄O₆S [1]

Molecular Weight 406.4 g/mol [1]

Appearance White powder

Minimum Purity 980 g/kg [2]

Mode of Action: Inhibition of Acetolactate Synthase
(ALS)
Oxasulfuron targets and inhibits the acetolactate synthase (ALS) enzyme, also known as

acetohydroxyacid synthase (AHAS). This enzyme is pivotal in the biosynthesis of the essential

branched-chain amino acids: valine, leucine, and isoleucine. The inhibition of ALS disrupts

protein synthesis, leading to the cessation of cell division and plant growth, ultimately causing

the death of susceptible weeds within 1-3 weeks of application.[1]

Branched-Chain Amino Acid Biosynthesis Pathway
The following diagram illustrates the branched-chain amino acid biosynthesis pathway and the

point of inhibition by Oxasulfuron.
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Caption: Branched-chain amino acid synthesis pathway and Oxasulfuron's point of inhibition.

Formulation of Oxasulfuron
Water-Dispersible Granules (WG) are a common and effective formulation for sulfonylurea

herbicides like Oxasulfuron. This type of formulation offers good stability, ease of handling,

and reduced dust exposure compared to wettable powders. A typical 75% WG formulation of

Oxasulfuron can be prepared using the components outlined in Table 2.
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Component Function Example Product
Concentration (%
w/w)

Oxasulfuron (98% a.i.) Active Ingredient - 76.5

Wetting Agent

Facilitates granule

disintegration and

wetting

Sodium dodecyl

sulfate
2.0

Dispersing Agent

Ensures uniform

dispersion of particles

in water

Lignosulfonate 8.0

Binder
Provides granule

integrity

Polyvinylpyrrolidone

(PVP)
3.0

Carrier/Filler
Inert base for the

formulation

Kaolin or precipitated

silica
to 100

Anti-foaming Agent

Prevents foam

formation during

mixing

Silicone-based

antifoam
0.5

Experimental Protocol for WG Formulation Preparation
The following protocol describes the laboratory-scale preparation of an Oxasulfuron WG

formulation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b117337?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Weighing of Components

Dry Blending

Air Jet Milling

Fluid Bed Granulation

Add water as granulating fluid

Drying

Sieving

End

 

Start

Soil Sampling

Solvent Extraction
(Acetonitrile:Water)

Solid Phase Extraction (SPE)
Cleanup

Solvent Evaporation and
Reconstitution

HPLC-UV/MS Analysis

End

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b117337?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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